1-[1-(3-Fluorobenzyl)piperidin-4-yl]-4-(2-methoxyphenyl)piperazine

• Molecular Formula: C23H30FN3O
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 1-[1-[(3-fluorophenyl)methyl]piperidin-4-yl]-4-(2-methoxyphenyl)piperazine
• InChI: InChI=1S/C23H30FN3O/c1-28-23-8-3-2-7-22(23)27-15-13-26(14-16-27)21-9-11-25(12-10-21)18-19-5-4-6-20(24)17-19/h2-8,17,21H,9-16,18H2,1H3
• InChI Key: AQNCWWGKOWNJJP-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)C3CCN(CC3)CC4=CC(=CC=C4)F

Description

1-[1-(3-Fluorobenzyl)piperidin-4-yl]-4-(2-methoxyphenyl)piperazine, also known as FMP, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. FMP is a piperazine derivative that exhibits a unique chemical structure, making it a promising candidate for further research.

Mechanism of Action

1-[1-(3-Fluorobenzyl)piperidin-4-yl]-4-(2-methoxyphenyl)piperazine acts as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. This results in the modulation of various neurotransmitters such as dopamine, norepinephrine, and serotonin, ultimately leading to the observed therapeutic effects.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can increase the levels of dopamine and norepinephrine in the brain, leading to an improvement in mood and cognitive function. This compound has also been shown to reduce the levels of cortisol, a hormone associated with stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[1-(3-Fluorobenzyl)piperidin-4-yl]-4-(2-methoxyphenyl)piperazine is its unique chemical structure, which allows for the development of novel therapeutic agents. Additionally, this compound exhibits a high affinity for serotonin receptors, making it a promising candidate for the treatment of various mental disorders. However, the limitations of this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 1-[1-(3-Fluorobenzyl)piperidin-4-yl]-4-(2-methoxyphenyl)piperazine. One potential avenue is the development of this compound-based drugs for the treatment of mental disorders such as depression and anxiety. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer. Overall, the unique chemical structure and potential therapeutic applications of this compound make it an exciting area of research for the scientific community.

Synthesis Methods

The synthesis of 1-[1-(3-Fluorobenzyl)piperidin-4-yl]-4-(2-methoxyphenyl)piperazine involves the reaction of 1-(3-Fluorobenzyl)piperidin-4-amine and 4-(2-methoxyphenyl)piperazine. This reaction can be catalyzed by various reagents, such as palladium, copper, or iron. The resulting product is then purified using chromatography techniques to obtain pure this compound.

Scientific Research Applications

1-[1-(3-Fluorobenzyl)piperidin-4-yl]-4-(2-methoxyphenyl)piperazine has been extensively studied for its potential therapeutic applications. Studies have shown that this compound exhibits a high affinity for serotonin receptors, making it a promising candidate for the treatment of various mental disorders such as depression, anxiety, and schizophrenia. Additionally, this compound has been shown to have potential applications in the treatment of cancer due to its ability to inhibit the growth of tumor cells.